Cas no 473797-71-6 ((2S)-pyrrolidine-2-carbonitrile;2,2,2-trifluoroacetic acid)

• Product Name: (2S)-pyrrolidine-2-carbonitrile;2,2,2-trifluoroacetic acid
• CAS No: 473797-71-6
• MF: C₇H₉F₃N₂O₂
• MW: 210.153772115707
• MDL: MFCD23703601
• CID: 2150047
• PubChem ID: 21080203
• Update Time: 2025-07-22

(2S)-pyrrolidine-2-carbonitrile;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• (S)-pyrrolidine-2-carbonitrile trifluoroacetate salt
• (2S)-pyrrolidine-2-carbonitrile trifluoroacetate
• (S)-2-Cyanopyrrolidine tfa
• (2R)-pyrrolidine-2-carbonitrile trifluoroacetate
• QROMHLFLMYDBEQ-JEDNCBNOSA-N
• SB10642
• 2(s)cyanopyrrolidine trifluoroacetic acid salt
• (2S)-pyrrolidine-2-carbonitrile;2,2,2-trifluoroacetic acid

• MDL： MFCD23703601
• Inchi： 1S/C5H8N2.C2HF3O2/c6-4-5-2-1-3-7-5;3-2(4,5)1(6)7/h5,7H,1-3H2;(H,6,7)/t5-;/m0./s1
• InChI Key： QROMHLFLMYDBEQ-JEDNCBNOSA-N
• SMILES： FC(C(=O)O)(F)F.N1CCC[C@H]1C#N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 183
• Topological Polar Surface Area: 73.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (2S)-pyrrolidine-2-carbonitrile;2,2,2-trifluoroacetic acid

Comprehensive Analysis of (2S)-Pyrrolidine-2-carbonitrile;2,2,2-Trifluoroacetic Acid (CAS No. 473797-71-6)

The compound (2S)-pyrrolidine-2-carbonitrile;2,2,2-trifluoroacetic acid (CAS No. 473797-71-6) is a chiral pyrrolidine derivative with significant applications in pharmaceutical synthesis and organic chemistry. Its unique structure, combining a pyrrolidine ring with a carbonitrile group and trifluoroacetic acid, makes it a versatile intermediate for drug discovery and asymmetric synthesis. Researchers and industry professionals frequently search for this compound due to its relevance in peptide mimetics, enzyme inhibitors, and chiral auxiliaries.

In recent years, the demand for chiral building blocks like (2S)-pyrrolidine-2-carbonitrile has surged, driven by advancements in targeted drug delivery and personalized medicine. The trifluoroacetic acid component enhances solubility and stability, addressing common challenges in API formulation. Questions such as "How to synthesize (2S)-pyrrolidine-2-carbonitrile derivatives?" or "Applications of trifluoroacetic acid in chiral synthesis" reflect growing interest in optimizing its use for green chemistry and cost-effective production.

The compound's stereochemical purity is critical for its role in asymmetric catalysis, a hot topic in organocatalysis research. Its nitrile functionality allows further derivatization, making it a key player in high-throughput screening libraries. Discussions on platforms like ResearchGate often highlight its utility in fragment-based drug design, aligning with trends in AI-driven molecular modeling.

From a technical perspective, CAS No. 473797-71-6 is frequently referenced in patents related to neurodegenerative disease therapeutics and kinase inhibitors. Its compatibility with microwave-assisted synthesis and flow chemistry techniques positions it as a modern solution for scalable manufacturing. Environmental considerations also drive searches for biodegradable alternatives to traditional reagents, where this compound's efficiency stands out.

In summary, (2S)-pyrrolidine-2-carbonitrile;2,2,2-trifluoroacetic acid bridges gaps between academic research and industrial applications. Its multifaceted chemistry supports innovations in bioconjugation, prodrug development, and material science, ensuring its prominence in future scientific breakthroughs.